2-Fluoro-2,3-dimethylbutan-1-amine
Overview
Description
2-Fluoro-2,3-dimethylbutan-1-amine, also known as 2F-2,3-dimethylbutan-1-amine, is an organic compound with a molecular formula of C5H11FN. It is a colorless and flammable liquid that has a pungent odor. It is used as a reagent in organic synthesis and as a research chemical for studying its biochemical and physiological effects.
Scientific Research Applications
Fluorinated Compound Synthesis and Reactivity
- A study on the synthesis of taurine derivatives using a "safety-catch" principle for the protection of sulfonic acids showcases innovative approaches to protecting groups in organic synthesis, potentially applicable to the manipulation of fluorinated compounds like 2-Fluoro-2,3-dimethylbutan-1-amine (Seeberger et al., 2007).
- Research on Marfey's reagent highlights its use in analyzing enantiomeric purity, relevant for studying the stereochemistry of fluorinated amines and their derivatives (B'hymer et al., 2003).
- The enantioselective synthesis of β-fluoro amines illustrates the importance of fluorine in drug development and the synthesis of neurologically active compounds, which could be related to derivatives of 2-Fluoro-2,3-dimethylbutan-1-amine (Vara & Johnston, 2016).
Fluorinated Compounds in Material Science
- Studies on fluorine-functionalized graphene demonstrate the potential of fluorinated compounds in enhancing sensor technology, particularly in detecting amine-related spoilage in food products, suggesting possible applications for similar fluorinated compounds (Rouhani, 2019).
- Research on novel polyimides derived from specific diamine monomers reveals the role of fluorinated compounds in creating materials with unique optical and physical properties, indicative of the broader utility of fluorinated amines in material science (Zhang et al., 2010).
properties
IUPAC Name |
2-fluoro-2,3-dimethylbutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14FN/c1-5(2)6(3,7)4-8/h5H,4,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVCOJJNRLKUVIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)(CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-2,3-dimethylbutan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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